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e

Cat. No.: B1274972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(tert-Butyldimethylsilyloxy)acetaldehyde, also known as (tert-

Butyldimethylsiloxy)acetaldehyde, is a valuable bifunctional reagent in modern organic

synthesis. Its structure incorporates a reactive aldehyde group and a sterically hindered silyl

ether, a common protecting group for alcohols. This combination allows for selective

transformations at the aldehyde terminus while the hydroxyl group remains masked, making it a

key building block in the synthesis of complex molecules, including natural products and active

pharmaceutical ingredients. This guide provides a comprehensive overview of its properties,

synthesis, and applications.

Chemical Properties and Identifiers
(tert-Butyldimethylsilyloxy)acetaldehyde is a flammable, colorless to light yellow liquid that

is sensitive to moisture.[1][2] It is primarily utilized as a synthetic intermediate in laboratory

settings. Proper storage under inert gas and refrigerated conditions (2-8°C) is recommended to

maintain its stability and purity.[1][2][3]
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Property Value Citations

CAS Number 102191-92-4 [4][5][6]

Molecular Formula C₈H₁₈O₂Si [4][5][7]

Molecular Weight 174.31 g/mol [3][4][7]

Appearance
Colorless to light yellow clear

liquid
[1][2]

Boiling Point 165-167 °C (lit.) [2][3][8]

65 °C at 17 mmHg [1]

Density 0.915 g/mL at 25 °C (lit.) [2][3][8]

Refractive Index (n₂₀/D) 1.432 (lit.) [2][3][8]

Flash Point 60 °C (140 °F) - closed cup [1][2]

Storage Temperature 2-8°C [2][3]

Purity
Commercially available at 90%

or >95% (GC)
[1][6]

IUPAC Name

2-[(tert-

butyldimethylsilyl)oxy]acetalde

hyde

[5][7]

Synonyms

(tert-

Butyldimethylsiloxy)acetaldehy

de, 2-(tert-

Butyldimethylsilyloxy)acetaldeh

yde, Dimethyl-tert-

butylsilyloxyacetaldehyde

[1]

InChI Key
MEBFFOKESLAUSJ-

UHFFFAOYSA-N
[3][5]

SMILES String
CC(C)(C)--INVALID-LINK--

(C)OCC=O
[3][5][6]
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Synthesis of (tert-
Butyldimethylsilyloxy)acetaldehyde
A common and efficient method for the preparation of (tert-
Butyldimethylsilyloxy)acetaldehyde is the Swern oxidation of the corresponding protected

alcohol, 2-((tert-butyldimethylsilyl)oxy)ethanol.[8] This method is favored for its mild reaction

conditions and high yields.

This protocol outlines the synthesis starting from 2-((tert-butyldimethylsilyl)oxy)ethanol.[8]

Materials:

2-((tert-butyldimethylsilyl)oxy)ethanol (26.0 g, 147.5 mmol)

Oxalyl chloride (13.7 mL, 162.2 mmol)

Anhydrous dichloromethane (DCM, 500 mL total)

Dimethyl sulfoxide (DMSO, 25.1 mL, 353.9 mmol)

Triethylamine (102.74 mL, 737.0 mmol)

Aqueous 2N hydrochloric acid

Anhydrous sodium sulfate

Round-bottom flask, dropping funnel, and standard glassware for inert atmosphere reactions

Procedure:

Under a nitrogen atmosphere, dissolve oxalyl chloride in 400 mL of anhydrous

dichloromethane in a flask and cool the solution to -78 °C using a dry ice/acetone bath.[8]

Slowly add dimethyl sulfoxide to the cooled solution and stir for 30 minutes.[8]

Add a solution of 2-((tert-butyldimethylsilyl)oxy)ethanol in 100 mL of anhydrous

dichloromethane dropwise to the reaction mixture, maintaining the temperature at -78 °C.[8]
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Continue stirring the mixture at -78 °C for an additional 30 minutes after the addition is

complete.[8]

Slowly add triethylamine dropwise to the reaction mixture.[8]

Stir the reaction at -78 °C for another 30 minutes, then allow it to gradually warm to room

temperature and continue stirring for 1 hour.[8]

Adjust the pH of the reaction mixture to 4 with aqueous 2N hydrochloric acid.[8]

Perform an extraction with dichloromethane (3 x 400 mL).[8]

Combine the organic layers, dry with anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to yield the crude product as a colorless oil.[8] The product is often used in

subsequent steps without further purification.[8]

Start

1. Prepare Reagents
- Oxalyl Chloride in DCM

- DMSO
- Protected Alcohol in DCM

- Triethylamine

Initiate
2. Oxalyl Chloride Activation

- Add DMSO to Oxalyl Chloride
- Stir for 30 min at -78°C

3. Alcohol Addition
- Add protected alcohol solution

- Stir for 30 min at -78°C

4. Base Addition & Oxidation
- Add Triethylamine

- Stir for 30 min at -78°C
- Warm to RT, stir 1h

5. Aqueous Workup
- Quench with 2N HCl (pH 4)

- Extract with DCM

6. Product Isolation
- Dry with Na₂SO₄

- Filter & Concentrate

(tert-Butyldimethylsilyloxy)
acetaldehyde

Final Product

Click to download full resolution via product page

Figure 1. Workflow diagram for the synthesis of (tert-Butyldimethylsilyloxy)acetaldehyde via

Swern oxidation.

Applications in Drug Development and Organic
Synthesis
The primary utility of (tert-Butyldimethylsilyloxy)acetaldehyde lies in its role as a two-carbon

building block. The aldehyde functionality allows for a wide range of transformations, including:

Nucleophilic Additions: Reactions with Grignard reagents, organolithiums, or other

nucleophiles to form secondary alcohols.

Wittig and Related Olefinations: To construct carbon-carbon double bonds.
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Reductive Aminations: To synthesize protected amino alcohols.

A notable application is in the construction of tetrahydropyran subunits, which are common

structural motifs in many natural products with significant biological activity.[4] After the desired

transformation at the aldehyde, the tert-butyldimethylsilyl (TBS) protecting group can be easily

removed under standard conditions (e.g., using fluoride sources like TBAF or acidic hydrolysis),

unmasking the primary alcohol for further functionalization. This strategic protection-

deprotection sequence is fundamental in multi-step syntheses prevalent in drug discovery.

Safety and Handling
(tert-Butyldimethylsilyloxy)acetaldehyde is a flammable liquid and vapor.[2][7] It is known to

cause skin and serious eye irritation and may cause respiratory irritation.[2][7] Therefore, it

should be handled in a well-ventilated fume hood with appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat. It is classified as a

Dangerous Good for transport.[4][6] For detailed safety information, refer to the Safety Data

Sheet (SDS) provided by the supplier.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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